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Compound of Interest

Compound Name: DL-Glyceraldehyde-13C3

Cat. No.: B583801 Get Quote

Essential Safety and Handling Guide for DL-
Glyceraldehyde-13C3
This guide provides immediate, essential safety and logistical information for the handling and

disposal of DL-Glyceraldehyde-13C3. The following procedures are designed to ensure the

safety of researchers, scientists, and drug development professionals by outlining necessary

personal protective equipment (PPE), operational protocols, and proper disposal methods.

While DL-Glyceraldehyde-13C3 is a stable isotope-labeled compound and not radioactive, it

should be handled with the same care as its unlabeled counterpart, following standard

laboratory safety practices.[1][2]

Personal Protective Equipment (PPE) and Exposure
Controls
When handling DL-Glyceraldehyde-13C3, it is crucial to use appropriate personal protective

equipment to prevent exposure.[3][4] The following table summarizes the recommended PPE

and engineering controls.
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PPE/Control Category Item/Specification Rationale

Eye/Face Protection

Safety glasses with side

shields or chemical safety

goggles.

Protects eyes from splashes or

airborne particles of the solid

compound.[3]

Hand Protection

Nitrile rubber, Neoprene, or

other appropriate protective

gloves.

Prevents direct skin contact

with the compound.

Skin and Body Protection Laboratory coat.
Protects skin and personal

clothing from contamination.

Respiratory Protection

Not generally required under

normal use conditions with

adequate ventilation.

Use a NIOSH-approved

respirator if dust is generated

or if working in a poorly

ventilated area.

Engineering Controls Work in a well-ventilated area.

Ensures any potential fumes or

dust are safely removed from

the breathing zone.

Hygiene Measures

Handle in accordance with

good industrial hygiene and

safety practices. Wash hands

thoroughly after handling.

Prevents accidental ingestion

or transfer of the compound.

Operational Plan: Step-by-Step Handling Protocol
Proper handling of DL-Glyceraldehyde-13C3 is essential for both personal safety and

experimental integrity.

1. Preparation and Weighing:

Ensure the work area, such as a laboratory bench or chemical fume hood, is clean and

uncluttered.

Wear all required PPE as outlined in the table above.
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To minimize dust inhalation, perform weighing of the powdered compound in an area with

minimal air currents or within a chemical fume hood.

Use a clean spatula and weighing paper or a weigh boat.

2. Dissolution:

Consult the product's technical data sheet for solubility information.

Add the appropriate solvent to the vial containing the compound.

Gently swirl or vortex the vial to dissolve the solid. Avoid vigorous shaking.

3. Use in Experiments:

Handle the solution with care to avoid splashes and spills.

Keep the vial containing the solution closed when not in use to prevent contamination and

evaporation.

Disposal Plan
Proper disposal of DL-Glyceraldehyde-13C3 and its containers is a critical aspect of

laboratory safety and environmental responsibility.

1. Waste Collection:

All waste materials, including unused compounds and contaminated consumables, should

be considered chemical waste.

Collect waste in a designated, properly labeled, and sealed container.

2. Container Labeling:

Label the waste container with the full chemical name ("DL-Glyceraldehyde-13C3") and any

associated hazards.

3. Storage of Waste:
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Store the waste container in a designated satellite accumulation area that is at or near the

point of generation and under the control of the laboratory personnel.

4. Disposal Procedure:

Dispose of the chemical waste through your institution's Environmental Health and Safety

(EHS) department. Do not dispose of it down the drain or in the regular trash.

For empty containers to be considered non-hazardous, they must be triple-rinsed with a

suitable solvent, and the rinsate must be collected as chemical waste.

Workflow for Safe Handling and Disposal
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Workflow for Safe Handling of DL-Glyceraldehyde-13C3
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Caption: Safe handling workflow for DL-Glyceraldehyde-13C3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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